Cas no 385787-33-7 (5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 385787-33-7
• MF: C₁₈H₁₆N₆O
• MW: 332.35924243927
• CID: 5976685
• PubChem ID: 2792494
• Update Time: 2025-06-30

5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 5-methyl-N-phenyl-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-5-methyl-N-phenyl-7-(4-pyridinyl)-
• SR-01000506795-1
• HMS1485F17
• SR-01000506795
• 385787-33-7
• BRD-A28162811-001-01-0
• F1038-0308
• 5-METHYL-N-PHENYL-7-(PYRIDIN-4-YL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
• IDI1_022261
• Oprea1_697071
• Oprea1_080896
• ChemDiv3_004351
• 5-methyl-N-phenyl-7-pyridin-4-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• AF-399/40887954
• AKOS000538056
• Z56794597
• AKOS016294796
• 5-methyl-N-phenyl-7-(4-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Inchi： 1S/C18H16N6O/c1-12-15(17(25)23-14-5-3-2-4-6-14)16(13-7-9-19-10-8-13)24-18(22-12)20-11-21-24/h2-11,16H,1H3,(H,23,25)(H,20,21,22)
• InChI Key： DDFVPXLSODINQL-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1C=CN=CC=1)C(C(NC1=CC=CC=C1)=O)=C(C)N=2

Computed Properties

• Exact Mass: 332.13855916g/mol
• Monoisotopic Mass: 332.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 14.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Recent Advances in the Study of 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 385787-33-7)

5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 385787-33-7) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its triazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The compound's unique structure, featuring a pyridine and phenyl substituent, contributes to its ability to interact with specific biological targets. Research indicates that 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide acts as a potent inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Its inhibitory activity has been demonstrated against several kinases implicated in cancer progression, making it a candidate for targeted therapy.

Recent preclinical studies have evaluated the compound's efficacy in various cancer cell lines and animal models. Results suggest that it exhibits strong antiproliferative effects, particularly in tumors with dysregulated kinase activity. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, supports its potential for clinical development. However, further optimization is required to address issues such as selectivity and off-target effects.

Beyond oncology, emerging research explores the compound's anti-inflammatory properties. Preliminary findings indicate that it modulates key inflammatory pathways, such as NF-κB and MAPK, suggesting potential applications in chronic inflammatory diseases. These findings open new avenues for repurposing the compound in diverse therapeutic areas.

In conclusion, 5-methyl-N-phenyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide represents a promising scaffold for drug development. Ongoing research aims to refine its pharmacological properties and expand its therapeutic potential. Future studies should focus on clinical translation and combination therapies to maximize its benefits in treating complex diseases.